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Introduction

LP-922761 hydrate is a potent and selective, orally active inhibitor of the Adaptor-Associated
Kinase 1 (AAK1).[1][2][3][4] AAK1 is a serine/threonine kinase that plays a crucial role in
clathrin-mediated endocytosis, a fundamental cellular process for the internalization of
molecules from the extracellular space. By phosphorylating the p2 subunit of the adaptor
protein 2 (AP2) complex, AAK1 facilitates the maturation of clathrin-coated pits and subsequent
vesicle formation.[5] Due to its involvement in various signaling pathways, AAK1 has emerged
as a potential therapeutic target, particularly in the context of neuropathic pain.[4][6]

This document provides a detailed protocol for conducting an in vitro kinase assay to determine
the inhibitory activity of LP-922761 hydrate against its target kinase.

Data Presentation

The inhibitory potency of LP-922761 hydrate is quantified by its half-maximal inhibitory
concentration (IC50), which is the concentration of the inhibitor required to reduce the activity
of a specific enzyme by 50%.
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Target Kinase Assay Type IC50 (nM)
Adaptor-Associated Kinase 1

Enzyme 4.8
(AAK1)
Adaptor-Associated Kinase 1

Cellular 7.6
(AAK1)
BMP-2-inducible protein kinase

Enzyme 24

(BIKE)

Data compiled from multiple
sources.[1][2][3][4]

LP-922761 hydrate demonstrates high potency against AAK1 in both enzymatic and cellular

assays. It also shows inhibitory activity against the related kinase BIKE, albeit at a lower

potency. Notably, LP-922761 hydrate exhibits minimal activity against cyclin G-associated
kinase (GAK) and various opioid, adrenergic a2, or GABAa receptors.[1][2]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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